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Compound of Interest

(4-Hydroxy-3-
Compound Name:
methoxyphenyl)boronic acid

Cat. No.: B062145

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
(4-Hydroxy-3-methoxyphenyl)boronic acid (CAS No. 182344-21-4). The information is
intended to guide laboratory personnel in the safe use of this compound and to provide
essential safety information for risk assessments.

~hemical Identificati | Physical .

Identifier Value

IUPAC Name (4-hydroxy-3-methoxyphenyl)boronic acid[1]
CAS Number 182344-21-4[1]

Molecular Formula C7HsBO4[1]

Molecular Weight 167.96 g/mol [1][2]

Appearance Off-white to light yellow solid[2]

Inert atmosphere, store in freezer, under

Storage Temperature
-20°C[2]

Hazard Identification and Classification
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(4-Hydroxy-3-methoxyphenyl)boronic acid is classified as hazardous. The following table
summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[2]
Skin Irritation 2 H315: Causes skin irritation.[2]
o H319: Causes serious eye

Eye Irritation 2A o

irritation.[2]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[2]

Signal Word: Warning
Precautionary Statements:[2]
e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk.

E IE : : PBE)

PPE Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.
Skin Protection Chemical-resistant gloves (e.qg., nitrile), lab coat.
Respiratory Protection NIOSH-approved respirator if dust is generated.

Handling Procedures

» Handle in a well-ventilated area, preferably in a chemical fume hood.[3]
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Avoid formation of dust and aerosols.[3]

Avoid contact with skin and eyes.[3]

Use non-sparking tools.[3]

Prevent fire caused by electrostatic discharge.[3]

Storage Conditions

o Store in a tightly closed container.[3]
o Keep in a dry, cool, and well-ventilated place.[3]

e For long-term storage, keep in a freezer under an inert atmosphere at -20°C.

Emergency Procedures
Eirst-Aid Measures

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Flush skin with plenty of water for at least 15
) minutes while removing contaminated clothing
Skin Contact . C
and shoes. Get medical attention if irritation

develops.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation S ) )
breathing is difficult, give oxygen. Get medical

attention.
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Accidental Release Measures

o Ensure adequate ventilation.

Evacuate personnel to safe areas.

Wear appropriate personal protective equipment.

Avoid dust formation.

Sweep up the spilled solid and place it in a suitable container for disposal.

Do not let the product enter drains.

Experimental Protocols
General Protocol for Safe Handling of Arylboronic Acids

This protocol outlines a general procedure for the safe handling of arylboronic acids like (4-
Hydroxy-3-methoxyphenyl)boronic acid in a laboratory setting.

e Preparation:

[¢]

Before starting work, ensure that the Safety Data Sheet (SDS) has been reviewed and
understood.

[¢]

Verify that all necessary PPE is available and in good condition.

[e]

Ensure that the chemical fume hood is functioning correctly.

[e]

Prepare all necessary equipment and reagents before handling the boronic acid.

e Handling:

o Conduct all manipulations of the solid compound within a chemical fume hood to avoid
inhalation of dust.

o Use a spatula to weigh and transfer the solid. Avoid creating dust clouds.
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o If preparing a solution, add the solid to the solvent slowly.

o Ensure all containers are clearly labeled.

» Waste Disposal:

o Dispose of all waste, including contaminated PPE, in appropriately labeled hazardous
waste containers.

o Follow all local, state, and federal regulations for hazardous waste disposal.
o Decontamination:

o Clean the work area thoroughly with an appropriate solvent after use.

o Wash hands thoroughly with soap and water after handling the compound.

Visualizations

Experimental Workflow: Suzuki-Miyaura Cross-Coupling
Reaction

The following diagram illustrates a typical workflow for a Suzuki-Miyaura cross-coupling
reaction, a common application for arylboronic acids.[4][5][6][7][8]

Reactants:
Aryl Halide
(4-Hydroxy-3-methoxyphenyl)boronic acid
Base (e.g., K2CO3)

Palladium Catalyst
(e.g., Pd(PPh3)4)

Reaction Setup
(Inert Atmosphere, Heat)

Click to download full resolution via product page
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Caption: A generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Logical Relationship: Safe Handling Procedure

This diagram outlines the logical flow of a safe handling procedure for (4-Hydroxy-3-
methoxyphenyl)boronic acid.
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Caption: Logical workflow for the safe handling of (4-Hydroxy-3-methoxyphenyl)boronic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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